1-(3-chlorobenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-2-oxo-N-(4-sulfamoylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O4S/c20-14-4-1-3-13(11-14)12-23-10-2-5-17(19(23)25)18(24)22-15-6-8-16(9-7-15)28(21,26)27/h1-11H,12H2,(H,22,24)(H2,21,26,27)
• InChI Key: ONBHZOGNIUODCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H16ClN3O4S
• Molecular Weight: 417.9 g/mol

Description

1-(3-chlorobenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Spectroscopic Investigation and Conformation

A spectroscopic investigation into dihydronicotinamides, compounds closely related to dihydropyridines, revealed insights into their conformation, absorption, and fluorescence characteristics. These studies provide foundational knowledge for understanding the electronic structure and photophysical properties of dihydropyridine derivatives, facilitating their potential applications in biochemistry and pharmacology (Fischer, Fleckenstein, & Hönes, 1988).

Synthetic Methodologies

Research has developed facile methods for synthesizing dihydropyridine derivatives, demonstrating the versatility of these compounds in organic synthesis. For instance, a one-pot synthesis approach for 2-arylimino-2,3-dihydropyrido[3,2-e]-1,3-thiazin-4-ones highlights the potential for creating diverse chemical structures from dihydropyridine backbones (Kobayashi, Komatsu, Nakamura, & Konishi, 2009).

Biological Evaluation

A significant aspect of dihydropyridine research is the synthesis and biological evaluation of new derivatives. Studies have shown that new series of 1,4-dihydropyridines exhibit antibacterial and anti-oxidant activities, underscoring the therapeutic potential of these compounds (Ghorbani‐Vaghei, Malaekehpoor, Hasanein, Karamyan, & Asadbegy, 2016).

Structural Characterization

The structural characterization of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with similarities to the chemical structure of interest, provides insights into its crystal structure and molecular conformation. Such studies are crucial for understanding the physical and chemical properties of these compounds, which can influence their biological activity and solubility (Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002).

Antitubercular Activity

Research into dihydropyridine derivatives has also uncovered their potential as antitubercular agents. The design, synthesis, and evaluation of novel dihydropyridine compounds containing imidazolyl substituents have shown significant activity against Mycobacterium tuberculosis, highlighting the potential of these compounds in treating tuberculosis (Iman, Davood, Dehqani, Lotfinia, Sardari, Azerang, & Amini, 2015).